Cas no 113899-82-4 (Methyl 4-formyl-2,6-dimethylbenzoate)

Methyl 4-formyl-2,6-dimethylbenzoate structure
113899-82-4 structure
Product Name:Methyl 4-formyl-2,6-dimethylbenzoate
CAS No:113899-82-4
MF:C11H12O3
MW:192.211183547974
CID:4680930
Update Time:2023-08-15

Methyl 4-formyl-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-formyl-2,6-dimethylbenzoate
    • Benzoic acid, 4-formyl-2,6-dimethyl-, methyl ester
    • Methyl 4-formyl-2,6-dimethylbenzoate
    • Inchi: 1S/C11H12O3/c1-7-4-9(6-12)5-8(2)10(7)11(13)14-3/h4-6H,1-3H3
    • InChI Key: YDEBOIHJQFXXBK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C)=CC(C=O)=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4
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